Cas no 1164501-12-5 (ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate)

• Product Name: ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate
• CAS No: 1164501-12-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6147420
• PubChem ID: 15945042
• Update Time: 2025-06-25

ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate
• ethyl [(2-cyano-2-phenylvinyl)amino]acetate
• 1164501-12-5
• SMR000226418
• Ethyl (Z)-(2-cyano-2-phenylvinyl)glycinate
• SCHEMBL8819571
• ethyl 2-{[(1Z)-2-cyano-2-phenyleth-1-en-1-yl]amino}acetate
• CHEMBL1573494
• (Z)-ethyl 2-((2-cyano-2-phenylvinyl)amino)acetate
• MLS000701101
• F6548-0082
• HMS2591A16
• AKOS005745113
• ethyl 2-[[(Z)-2-cyano-2-phenylethenyl]amino]acetate

• Inchi： 1S/C13H14N2O2/c1-2-17-13(16)10-15-9-12(8-14)11-6-4-3-5-7-11/h3-7,9,15H,2,10H2,1H3/b12-9+
• InChI Key： ZWSNLJIIALDCAC-FMIVXFBMSA-N
• SMILES： O(CC)C(CN/C=C(\C#N)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1Ų

Additional information on ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate

Ethyl 2-{(1Z)-2-Cyano-2-Phenyleth-1-en-1-ylamino}Acetate: A Comprehensive Overview

Ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate, with CAS No. 1164501-12-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a phenyl group, and an ethenylamine moiety. The cyano group contributes to the compound's stability and reactivity, while the phenyl group introduces aromaticity and potential for conjugation. The ethenylamine moiety plays a crucial role in the compound's ability to form hydrogen bonds, which is essential for its biological activity.

Recent studies have highlighted the potential of ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

The synthesis of ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-ylamino}acetate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A common approach involves the reaction of an aldehyde with an amine in the presence of a reducing agent, followed by esterification to yield the final product. This method ensures high yields and good purity, making it suitable for large-scale production.

In terms of applications, ethyl 2-{(1Z)-2-cyano-2-phenyleth-1-en-1-yiamino}acetate has found utility in various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. In materials science, its unique chemical properties make it a candidate for use in polymer synthesis and as a stabilizing agent in coatings and adhesives.

From an environmental perspective, ethyl 2-{(1Z)-2-cyano-phényl...